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Compound of Interest

Compound Name: Ethyl(methyl)sulfamoyl chloride

Cat. No.: B1291719 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility and stability

of Ethyl(methyl)sulfamoyl chloride. Due to the limited availability of specific experimental

data for this compound, this guide synthesizes information from safety data sheets, chemical

supplier information, and the general chemical properties of sulfamoyl chlorides.

Core Properties of Ethyl(methyl)sulfamoyl Chloride
The fundamental physical and chemical properties of Ethyl(methyl)sulfamoyl chloride are

summarized below. This data is essential for its safe handling, storage, and application in

research and development.

Property Value Source

CAS Number 35856-61-2 Amadis Chemical[1]

Molecular Formula C3H8ClNO2S Amadis Chemical[1]

Molecular Weight 157.62 g/mol Amadis Chemical[1]

Density 1.2783 g/cm³ ChemWhat[2]

Appearance
Not specified, likely a liquid or

solid
N/A

Storage Temperature 2-8°C Amadis Chemical[1]
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Solubility Profile
Quantitative solubility data for Ethyl(methyl)sulfamoyl chloride in various solvents is not

readily available in published literature. However, based on the general reactivity of sulfamoyl

chlorides, a qualitative solubility profile can be inferred. Sulfamoyl chlorides are typically soluble

in a range of aprotic organic solvents. Their solubility in protic and nucleophilic solvents is

limited by their reactivity.

Solvent Class Predicted Solubility Rationale/Reactivity

Aprotic Polar Solvents (e.g.,

THF, Dichloromethane,

Acetonitrile)

Soluble

Generally good solvents for

sulfamoyl chlorides, promoting

stability in the absence of

nucleophiles.

Aprotic Nonpolar Solvents

(e.g., Hexanes, Toluene)
Likely soluble

Solubility will depend on the

overall polarity of the molecule.

Protic Solvents (e.g., Water,

Alcohols)
Reactive

Reacts with water (hydrolysis)

and alcohols to form the

corresponding sulfonic acid

and esters, respectively. This

reaction is often vigorous.

Nucleophilic Solvents (e.g.,

Amines, DMSO)
Reactive

Reacts with amines to form

sulfonamides. Can be unstable

in DMSO.

Stability and Reactivity
Ethyl(methyl)sulfamoyl chloride is a reactive chemical and is sensitive to environmental

conditions. Proper storage and handling are crucial to maintain its integrity.

Storage and Handling:

Storage: Store in a cool, dry, well-ventilated area under an inert atmosphere (e.g., argon or

nitrogen) to prevent degradation. The recommended storage temperature is between 2-8°C.

[1]
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Incompatibilities: Avoid contact with water, alcohols, amines, strong bases, and strong

oxidizing agents.

Moisture Sensitivity: The compound is highly sensitive to moisture and will readily hydrolyze

upon contact with water or humid air.

Key Reactions:

The primary pathway of degradation for Ethyl(methyl)sulfamoyl chloride is hydrolysis. The

sulfonyl chloride moiety is highly electrophilic and readily attacked by nucleophiles.

Ethyl(methyl)sulfamoyl Chloride
(CH3)(C2H5)NSO2Cl

Transition State

Nucleophilic Attack

Water
(H2O)

Ethyl(methyl)sulfamic Acid
(CH3)(C2H5)NSO3H

Hydrochloric Acid
(HCl)

Click to download full resolution via product page

Hydrolysis of Ethyl(methyl)sulfamoyl chloride.

Experimental Protocols
Due to the reactive nature of Ethyl(methyl)sulfamoyl chloride, specific experimental

protocols for quantitative solubility and stability studies were not found. The following is a

general protocol for handling and storage to ensure the compound's integrity for experimental

use.

General Handling and Storage Protocol:

Inert Atmosphere: All manipulations of Ethyl(methyl)sulfamoyl chloride should be

performed under an inert atmosphere (e.g., in a glovebox or using Schlenk line techniques

with argon or nitrogen).

Dry Glassware and Solvents: Ensure all glassware is thoroughly dried in an oven and cooled

under a stream of inert gas before use. Anhydrous solvents should be used for all solutions.
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Temperature Control: Maintain the compound at its recommended storage temperature of 2-

8°C when not in use.[1] For reactions, the temperature should be controlled as specified by

the experimental procedure, often at low temperatures to moderate reactivity.

Quenching: Any unreacted Ethyl(methyl)sulfamoyl chloride should be carefully quenched

before disposal. This can be done by slowly adding the compound to a stirred, cooled

solution of a weak base, such as sodium bicarbonate, or an alcohol like isopropanol.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, a lab coat, and chemical-resistant gloves, when handling this compound.

The workflow for handling this reactive compound is critical to obtaining reliable experimental

results.
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Recommended workflow for handling Ethyl(methyl)sulfamoyl chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1291719?utm_src=pdf-body-img
https://www.benchchem.com/product/b1291719?utm_src=pdf-body
https://www.benchchem.com/product/b1291719?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1291719?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Ethyl(methyl)sulfamoyl chloride,35856-61-2-Amadis Chemical [amadischem.com]

2. Page loading... [wap.guidechem.com]

To cite this document: BenchChem. [Ethyl(methyl)sulfamoyl Chloride: A Technical Guide to
Solubility and Stability]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1291719#solubility-and-stability-of-ethyl-methyl-
sulfamoyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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